Cas no 663177-68-2 (7-fluoro-2-methyl-4-nitro-1H-Indole)

• Product Name: 7-fluoro-2-methyl-4-nitro-1H-Indole
• CAS No: 663177-68-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 1115617
• PubChem ID: 85940993
• Update Time: 2025-04-20

7-fluoro-2-methyl-4-nitro-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-methyl-4-nitro-1H-Indole
• DTXSID401287756
• 1H-Indole, 7-fluoro-2-methyl-4-nitro-
• 663177-68-2

• Inchi： 1S/C9H7FN2O2/c1-5-4-6-8(12(13)14)3-2-7(10)9(6)11-5/h2-4,11H,1H3
• InChI Key： XQNUIISKIMYUSF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=C(C)NC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.04921
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93